Cas no 1471-51-8 (1,3-Propanediol,2-butyl-2-ethyl-, 1,3-dicarbamate)

1,3-Propanediol,2-butyl-2-ethyl-, 1,3-dicarbamate structure
1471-51-8 structure
Product Name:1,3-Propanediol,2-butyl-2-ethyl-, 1,3-dicarbamate
CAS No:1471-51-8
MF:C11H22N2O4
MW:246.303383350372
CID:172975
PubChem ID:73856
Update Time:2025-04-19

1,3-Propanediol,2-butyl-2-ethyl-, 1,3-dicarbamate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-butyl-2-ethyl-, 1,3-dicarbamate
    • [2-(carbamoyloxymethyl)-2-ethylhexyl] carbamate
    • 2-Butyl-2-ethyl-1,3-propanediol 1,3-dicarbamate
    • 1,3-propanediol, 2-butyl-2-ethyl-, dicarbamate
    • 2-[(Carbamoyloxy)methyl]-2-ethylhexyl carbamate
    • Ebubamate
    • 2-Butyl-2-ethyl-1,3-propanediol dicarbamate
    • [2-(Carbamoyloxymethyl)-2-ethylhexyl]carbamate
    • 1471-51-8
    • DTXSID90163592
    • 2-Ethyl-2-n-butyl-1,3-propanediol dicarbamate
    • BRN 1793618
    • Inchi: 1S/C11H22N2O4/c1-3-5-6-11(4-2,7-16-9(12)14)8-17-10(13)15/h3-8H2,1-2H3,(H2,12,14)(H2,13,15)
    • InChI Key: OAUQNCDVPLLEAH-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC(COC(N)=O)(CC)CCCC

Computed Properties

  • Exact Mass: 246.15806
  • Monoisotopic Mass: 246.157957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.097
  • Boiling Point: 451.1°Cat760mmHg
  • Flash Point: 216.6°C
  • Refractive Index: 1.478
  • PSA: 104.64
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